(R)-tert-butyl 1-(methoxy(methyl)amino)-1-oxopropan-2-ylcarbamate
Overview
Description
(R)-tert-Butyl 1-(methoxy(methyl)amino)-1-oxopropan-2-ylcarbamate, otherwise known as (R)-TBOA, is a synthetic organic compound that has been used in numerous scientific research projects. It is a derivative of the amino acid alanine and is one of the most widely used and studied alanine derivatives. This compound is used in a variety of different research applications, including biochemical and physiological studies, as well as laboratory experiments.
Scientific Research Applications
Synthesis of Hexahydroindolinones :
- A study by Padwa, Brodney, and Lynch (2003) discusses the preparation of tert-butyl 3a-methyl-5-oxo-2,3,3a,4,5,6-hexahydroindole-1-carboxylate. This process involves various chemical reactions including Diels-Alder reactions and can be related to the synthesis pathways involving compounds like (R)-tert-butyl 1-(methoxy(methyl)amino)-1-oxopropan-2-ylcarbamate (Padwa, Brodney, & Lynch, 2003).
Intermediate in Lymphocyte Function-Associated Antigen 1 Inhibitor Synthesis :
- Li et al. (2012) describe the synthesis of (S)-tert-butyl 1-oxo-1-(1-(pyridin-2-yl)cyclopropylamino)propan-2-ylcarbamate as an intermediate in manufacturing a lymphocyte function-associated antigen 1 inhibitor. This research highlights a practical and scalable synthesis approach, which may have parallels in synthesizing related compounds like this compound (Li et al., 2012).
Synthesis of Biologically Active Compounds :
- Zhao, Guo, Lan, and Xu (2017) discuss the synthesis of tert-butyl 5-amino-4 ((2-(dimethylamino) ethyl) (methyl) amino) -2methoxyphenyl) carbamate, an important intermediate in biologically active compounds like omisertinib (AZD9291). This illustrates the role of similar tert-butyl carbamate derivatives in synthesizing biologically relevant molecules (Zhao, Guo, Lan, & Xu, 2017).
Degradation Studies :
- Stefan, Mack, and Bolton (2000) conducted a study on the degradation of methyl tert-butyl ether (MTBE) using the UV/H2O2 process. Although not directly related to this compound, this research provides insights into the degradation pathways of similar tert-butyl compounds (Stefan, Mack, & Bolton, 2000).
Structural Characterization Using NMR Experiments :
- Aouine, Faraj, Alami, El-Hallaoui, and Akhazzane (2016) characterized the structure of tert-butyl[1-hydroxy-2-methyl-3-(1H-1,2,4-triazol-1-yl)]propan-2-ylcarbamate using 2D heteronuclear NMR experiments. Techniques and findings from this study could be applicable in analyzing the structure of this compound (Aouine, Faraj, Alami, El-Hallaoui, & Akhazzane, 2016).
properties
IUPAC Name |
tert-butyl N-[(2R)-1-[methoxy(methyl)amino]-1-oxopropan-2-yl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O4/c1-7(8(13)12(5)15-6)11-9(14)16-10(2,3)4/h7H,1-6H3,(H,11,14)/t7-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PWQIGBOSLQHOBT-SSDOTTSWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N(C)OC)NC(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C(=O)N(C)OC)NC(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40634808 |
Source
|
| Record name | N~2~-(tert-Butoxycarbonyl)-N-methoxy-N-methyl-D-alaninamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40634808 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
146553-06-2 |
Source
|
| Record name | N~2~-(tert-Butoxycarbonyl)-N-methoxy-N-methyl-D-alaninamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40634808 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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